Cas no 907972-47-8 (1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE)

1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE structure
907972-47-8 structure
Product Name:1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
CAS No:907972-47-8
MF:C12H16N2O
MW:204.268242835999
CID:995104
PubChem ID:6483906
Update Time:2025-04-20

1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
    • 1-(2,4-dimethylphenyl)piperazin-2-one
    • HMS1705C11
    • 907972-47-8
    • AKOS013891593
    • SCHEMBL8307179
    • AB37032
    • Inchi: 1S/C12H16N2O/c1-9-3-4-11(10(2)7-9)14-6-5-13-8-12(14)15/h3-4,7,13H,5-6,8H2,1-2H3
    • InChI Key: VENIYOLLLBOHMD-UHFFFAOYSA-N
    • SMILES: O=C1CNCCN1C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 204.12600
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34000
  • LogP: 1.63340
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